2-((1-phenyl-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)propanamide

• IUPAC Name: 2-(1-phenyltetrazol-5-yl)sulfanyl-N-(4-sulfamoylphenyl)propanamide
• InChI: InChI=1S/C16H16N6O3S2/c1-11(15(23)18-12-7-9-14(10-8-12)27(17,24)25)26-16-19-20-21-22(16)13-5-3-2-4-6-13/h2-11H,1H3,(H,18,23)(H2,17,24,25)
• InChI Key: KCRKIMQPJWTLTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)N)SC2=NN=NN2C3=CC=CC=C3
• Molecular Formula: C16H16N6O3S2
• Molecular Weight: 404.5 g/mol

Description

2-((1-phenyl-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)propanamide, also known as PTSTP, is a chemical compound that has been studied for its potential applications in scientific research. PTSTP is a derivative of sulfonamide, which is a class of compounds that has been widely used in medicinal chemistry. PTSTP has been investigated for its potential use as a tool for studying biological systems and as a potential therapeutic agent.

Scientific Research Applications

Antitumor Activity

One study focuses on the synthesis of novel derivatives to evaluate their antitumor activity. Compounds were found to exhibit significant effectiveness, with some showing more efficacy than the reference drug, doxorubicin, underscoring the potential of these compounds in cancer treatment (Alqasoumi et al., 2009).

Angiotensin II Receptor Antagonists

Another research initiative discovered highly potent nonpeptide non-tetrazole angiotensin II receptor antagonists, which include 4-thioimidazole derivatives linked to a biphenylsulfonyl fragment. These compounds, exhibiting nanomolar affinity for the AT1 receptor subtype, suggest a promising route for developing new treatments for hypertension and related cardiovascular diseases (Deprez et al., 1995).

Anticonvulsant Agents

Research on heterocyclic compounds containing a sulfonamide moiety synthesized through various chemical reactions demonstrated significant anticonvulsant activities. This highlights the therapeutic potential of these compounds in managing seizure disorders (Farag et al., 2012).

AMPA Receptor Potentiators

A study identified a unique class of compounds as potent α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor potentiators. These findings are instrumental in the development of treatments aimed at attenuating cognitive deficits in disorders such as schizophrenia (Shaffer et al., 2015).

Farnesyltransferase Inhibitors

Continuing research into farnesyltransferase inhibitors for treating cancer identified compounds with curative efficacy in animal models. One such compound has been advanced into human clinical trials, demonstrating the importance of these derivatives in developing new cancer therapies (Hunt et al., 2000).